Cas no 1095822-79-9 (5-cyano-7-methyl-7H-Pyrrolo[2,3-d]pyrimidine-4-carboxylic acid)

• Product Name: 5-cyano-7-methyl-7H-Pyrrolo[2,3-d]pyrimidine-4-carboxylic acid
• CAS No: 1095822-79-9
• MF: C₉H₆N₄O₂
• MW: 202.169540882111
• CID: 1098659
• PubChem ID: 57538233
• Update Time: 2025-04-20

5-cyano-7-methyl-7H-Pyrrolo[2,3-d]pyrimidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-cyano-7-methyl-7H-Pyrrolo[2,3-d]pyrimidine-4-carboxylic acid
• 5-cyano-7-methylpyrrolo[2,3-d]pyrimidine-4-carboxylic acid
• 5-CYANO-7-METHYL-7H-PYRROLO[2,3-D]PYRIMIDINE-4-CARBOXYLICACID
• SCHEMBL12590788
• 1095822-79-9

• MDL： MFCD24499179
• Inchi： 1S/C9H6N4O2/c1-13-3-5(2-10)6-7(9(14)15)11-4-12-8(6)13/h3-4H,1H3,(H,14,15)
• InChI Key： WNBVEFRNQULLPT-UHFFFAOYSA-N
• SMILES： OC(C1=C2C(C#N)=CN(C)C2=NC=N1)=O

Computed Properties

• Exact Mass: 202.04907545g/mol
• Monoisotopic Mass: 202.04907545g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 91.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidinecarboxylic acids and derivatives